Cas no 81303-57-3 (3-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 81303-57-3
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 871691
• PubChem ID: 19754717
• Update Time: 2025-04-19

3-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid,3-cyano-1-methyl-(9CI)
• SCHEMBL8785433
• 81303-57-3
• 3-Cyano-1-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C6H5N3O2/c1-9-3-4(6(10)11)5(2-7)8-9/h3H,1H3,(H,10,11)
• InChI Key： HFYDTSLHFPSOJS-UHFFFAOYSA-N
• SMILES： OC(C1C(C#N)=NN(C)C=1)=O

Computed Properties

• Exact Mass: 151.038
• Monoisotopic Mass: 151.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2
• XLogP3: -0.2